Cas no 1260763-00-5 (1-(3-chloro-2-fluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-chloro-2-fluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1260763-00-5
• MF: C₁₀H₈ClFO₂
• MW: 214.620725631714
• MDL: MFCD11036973
• CID: 4565521
• PubChem ID: 79018663
• Update Time: 2025-05-21

1-(3-chloro-2-fluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-fluorophenyl)cyclopropane-1-carboxylic acid
• 1-(3-Chloro-2-fluorophenyl)cyclopropanecarboxylic Acid

• MDL： MFCD11036973
• Inchi： 1S/C10H8ClFO2/c11-7-3-1-2-6(8(7)12)10(4-5-10)9(13)14/h1-3H,4-5H2,(H,13,14)
• InChI Key： UDYWAYMMMLXPCU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Cl)=C2F)(C(O)=O)CC1

Computed Properties

• Exact Mass: 214.0196853g/mol
• Monoisotopic Mass: 214.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-chloro-2-fluorophenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(3-chloro-2-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1260763-00-5)

1-(3-chloro-2-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1260763-00-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane-carboxylic acid backbone and halogenated phenyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of small-molecule inhibitors and protease-targeting therapeutics.

The growing interest in 1-(3-chloro-2-fluorophenyl)cyclopropane-1-carboxylic acid aligns with the broader trend of optimizing halogenated aromatic compounds for enhanced pharmacokinetic properties. Researchers are increasingly focusing on its potential applications in cancer therapy, neurodegenerative disease research, and anti-inflammatory drug development. Its CAS No. 1260763-00-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and structure-activity relationship (SAR) studies.

One of the key advantages of this compound lies in its structural versatility. The cyclopropane ring introduces conformational rigidity, while the carboxylic acid group provides a handle for further derivatization. This combination is highly sought after in the design of targeted therapies, where molecular precision is paramount. Recent publications have highlighted its utility in creating selective enzyme inhibitors, particularly those addressing kinase signaling pathways implicated in various diseases.

From a synthetic chemistry perspective, 1-(3-chloro-2-fluorophenyl)cyclopropane-1-carboxylic acid presents interesting challenges and opportunities. The presence of both chloro and fluoro substituents on the phenyl ring allows for selective functionalization, making it a versatile building block for parallel synthesis approaches. Its CAS No. 1260763-00-5 is often referenced in patents describing novel heterocyclic compounds with improved metabolic stability.

Environmental and green chemistry considerations are also driving innovation in the application of this compound. Researchers are exploring catalytic methods for its production that minimize waste and reduce reliance on hazardous reagents. This aligns with the pharmaceutical industry's push toward sustainable synthesis and atom-efficient transformations. The compound's halogenated structure makes it an interesting case study for biodegradability assessments in drug development.

Analytical characterization of 1-(3-chloro-2-fluorophenyl)cyclopropane-1-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and understanding its three-dimensional conformation, which directly impacts its biological activity. The precise measurement of its physicochemical properties (logP, pKa, etc.) is essential for drug-likeness predictions.

In the context of intellectual property, CAS No. 1260763-00-5 appears in numerous patent applications covering pharmaceutical compositions and chemical processes. This reflects the compound's commercial potential and the competitive landscape of innovative drug development. Companies specializing in custom synthesis and contract research often list this compound in their portfolios as a high-value intermediate.

Looking forward, the scientific community anticipates expanded applications for 1-(3-chloro-2-fluorophenyl)cyclopropane-1-carboxylic acid in precision medicine and combinatorial chemistry. Its unique structural features position it well for addressing emerging challenges in drug resistance and selective target engagement. As synthetic methodologies advance, we expect to see more efficient routes to this compound and its analogs, further solidifying its role in modern drug discovery pipelines.